N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(4-methylpiperazine-1-carbothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C13H16N4O3S/c1-15-5-7-16(8-6-15)13(21)14-12(18)10-3-2-4-11(9-10)17(19)20/h2-4,9H,5-8H2,1H3,(H,14,18,21)
• InChI Key: ORQPIGKOFBXEBC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol
• Solubility: >46.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide is a chemical compound that belongs to the class of thiosemicarbazone derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins, including topoisomerase II, DNA polymerase, and ribonucleotide reductase. These enzymes are essential for DNA replication and cell division, making them attractive targets for cancer therapy.
Biochemical and Physiological Effects
This compound has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. The compound has also been reported to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide is its broad spectrum of biological activities. This makes it a versatile compound that can be used in a variety of experimental settings. However, one limitation of the compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide. One area of interest is the development of new synthetic methods that can improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a diagnostic tool for certain diseases. Additionally, further research is needed to fully elucidate the compound's mechanism of action and to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide involves the reaction of 4-nitrobenzaldehyde with thiosemicarbazide followed by the addition of 4-methylpiperazine and acetic anhydride. The resulting compound is then purified by recrystallization. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

N-[(4-methyl-1-piperazinyl)carbonothioyl]-3-nitrobenzamide has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory properties. The compound has also been investigated for its potential as a diagnostic tool for certain diseases.